3-Ethoxy-4-methoxyphenol

• CAS: 65383-57-5

Core Science & Biosynthesis

3-Ethoxy-4-methoxyphenol: Molecular Weight, Thermodynamic Stability, and Kinetic Profiling in Drug Development

Executive Summary

In the landscape of pharmaceutical formulation and synthetic organic chemistry, alkoxy-substituted phenols serve as critical antioxidant excipients, synthetic intermediates, and active pharmacophores. As a Senior Application Scientist, I frequently encounter the need to rigorously profile the thermodynamic boundaries of these compounds to predict their behavior under oxidative stress and thermal degradation.

This whitepaper provides an in-depth technical analysis of 3-ethoxy-4-methoxyphenol . By examining its exact molecular weight, structural thermodynamics, and the causality behind its degradation kinetics, this guide establishes a field-proven framework for evaluating its stability. We will explore the mechanistic principles of Bond Dissociation Enthalpy (BDE) and provide self-validating experimental protocols for laboratory assessment.

Physicochemical Identity & Stoichiometric Baseline

Before evaluating thermodynamic behavior, we must establish the precise molecular identity of the compound. The presence of both an ethoxy (-OCH₂CH₃) and a methoxy (-OCH₃) group on the phenol ring fundamentally alters its mass spectrometry profile, solubility, and electronic distribution.

Table 1: Core Physicochemical & Thermodynamic Properties

Property	Value	Causality / Scientific Significance
Molecular Formula	C₉H₁₂O₃	Defines the stoichiometric baseline for degradation kinetics and mass balance[1].
Molecular Weight	168.19 g/mol	Critical for mass spectrometry (MS) precursor ion identification (m/z 168.19)[2].
CAS Registry Number	65383-57-5	Unique identifier required for regulatory documentation and procurement[1].
XlogP3 (Predicted)	2.10	Indicates moderate lipophilicity, favoring partitioning into organic solvents and lipid bilayers[2].
SMILES String	CCOC1=C(C=CC(=C1)O)OC	Enables in silico structural modeling and density functional theory (DFT) calculations[3].

Thermodynamic Stability & Radical Scavenging Kinetics

The thermodynamic stability of 3-ethoxy-4-methoxyphenol is paradoxically tied to its instability. As an antioxidant, its primary function is to undergo preferential degradation (sacrificial oxidation) to protect more valuable active pharmaceutical ingredients (APIs) from lipid peroxidation or autoxidation.

The Role of Bond Dissociation Enthalpy (BDE)

The thermodynamic susceptibility of this molecule is governed by the O-H Bond Dissociation Enthalpy (BDE) . In an unsubstituted phenol, the gas-phase O-H BDE is approximately 86.3 kcal/mol. However, substitution with electron-donating alkoxy groups drastically alters this energetic landscape.

• Para-Methoxy Effect: The methoxy group at the C4 (para) position donates electron density into the aromatic ring via resonance. When the phenolic hydrogen is abstracted, the resulting phenoxy radical is highly stabilized because the unpaired electron delocalizes onto the methoxy oxygen.4 demonstrate that para-methoxy substitution lowers the BDE by roughly 4.9 kcal/mol relative to phenol[4].

• Meta-Ethoxy Effect: The ethoxy group at the C3 (meta) position provides inductive electron donation and steric hindrance, further tuning the radical's stability and preventing rapid, uncontrolled radical-radical coupling.

Because the O-H BDE is significantly lower than the O-C BDE of the alkoxy groups (which are often >100 kJ/mol higher), the molecule is thermodynamically driven to lose its phenolic hydrogen long before demethylation or deethylation occurs under standard oxidative stress[5].

Degradation Pathways

Thermodynamic degradation pathways of 3-ethoxy-4-methoxyphenol under stress.

Experimental Methodologies: Stability Assessment Protocols

To empirically validate the thermodynamic stability and degradation kinetics of 3-ethoxy-4-methoxyphenol, a rigorous, self-validating analytical protocol is required. As an application scientist, I rely on Headspace Solid-Phase Microextraction coupled with Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS) to track both the parent compound and its volatile degradation artifacts.

Protocol: Accelerated Oxidative Degradation via HS-SPME-GC-MS

Objective: To quantify the thermodynamic breakdown of 3-ethoxy-4-methoxyphenol and identify its primary degradation products under thermal and oxidative stress.

Step 1: Matrix Selection & Sample Preparation

• Action: Dissolve 3-ethoxy-4-methoxyphenol to a concentration of 1.0 mg/mL in isooctane .

• Causality: Isooctane is deliberately chosen because it is a non-polar solvent lacking hydrogen-bond accepting (HBA) properties. In HBA solvents (like water or alcohols), intermolecular hydrogen bonding artificially increases the apparent O-H BDE, masking the true thermodynamic baseline of the molecule[4].

Step 2: System Suitability & Self-Validation (Crucial)

• Action: Spike the isooctane solution with 10 µg/mL of an internal standard (e.g., decane) and run a blank matrix injection.

• Causality: The internal standard acts as a self-validating mechanism to ensure that any observed decrease in the 3-ethoxy-4-methoxyphenol peak area is due to actual thermodynamic degradation, not instrument drift, injection volume errors, or SPME fiber saturation.

Step 3: Accelerated Thermal & Oxidative Stressing

• Action: Aliquot 5 mL of the prepared solution into 20 mL headspace screw-cap vials. Introduce a controlled radical initiator (e.g., AAPH) or subject the vials to a thermal gradient (40°C to 150°C) for 60 minutes.

• Causality: Controlled initiation forces the abstraction of the phenolic hydrogen, allowing us to measure the kinetic rate of phenoxy radical formation and subsequent quinone conversion without waiting months for natural autoxidation.

Step 4: HS-SPME Extraction

• Action: Expose a DVB/CAR/PDMS SPME fiber to the vial headspace at 80°C for 30 minutes.

• Causality: HS-SPME selectively concentrates volatile degradation products (such as cleaved alkyl fragments or low-MW quinones) while leaving the non-volatile matrix behind, preventing GC column fouling and extending instrument lifespan.

Step 5: GC-MS Analysis

• Action: Desorb the fiber in the GC inlet at 250°C. Utilize a full-scan mode (35–450 Da) with 70 eV Electron Ionization (EI).

• Causality: 70 eV is the industry standard for EI, ensuring reproducible fragmentation patterns that can be matched against NIST libraries. The 35–450 Da mass range perfectly captures the parent MW (168.19 g/mol ) and its lower molecular weight fragments[2].

Step-by-step GC-MS workflow for evaluating the thermodynamic stability of phenols.

Conclusion

The utility of 3-ethoxy-4-methoxyphenol in drug development and chemical synthesis is fundamentally rooted in its thermodynamic profile. With a molecular weight of 168.19 g/mol and an XlogP3 of 2.10, it possesses excellent physicochemical properties for formulation[2]. However, its true value lies in its low O-H Bond Dissociation Enthalpy, driven by the resonance and inductive stabilization of its methoxy and ethoxy substituents. By employing rigorous, self-validating analytical workflows like HS-SPME-GC-MS in non-HBA solvents, researchers can accurately map its degradation kinetics and harness its protective antioxidant capabilities.

References

• The Good Scents Company - 3-ethoxy-4-methoxyphenol, 65383-57-5 URL:[Link]

• PubChem (NIH) - 3-Ethoxy-4-methoxyphenol | C9H12O3 | CID 580771 URL:[Link]

• American Chemical Society (ACS) - Poly Methoxy Phenols in Solution: O−H Bond Dissociation Enthalpies, Structures, and Hydrogen Bonding URL:[Link]

• PubMed (NIH) - Guaiacol oxidation: theoretical insight into thermochemistry of radical processes involving methoxy group demethylation URL: [Link]

Sources

• 1. CAS 65383-57-5: 3-Ethoxy-4-methoxyphenol | CymitQuimica [cymitquimica.com]
• 2. 3-ethoxy-4-methoxyphenol, 65383-57-5 [thegoodscentscompany.com]
• 3. 3-Ethoxy-4-methoxyphenol | C9H12O3 | CID 580771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Guaiacol oxidation: theoretical insight into thermochemistry of radical processes involving methoxy group demethylation - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Technical Whitepaper & Expanded Safety Data Guide: 3-Ethoxy-4-methoxyphenol

Executive Summary

3-Ethoxy-4-methoxyphenol (CAS: 65383-57-5) is a specialized phenolic compound characterized by dual ether functional groups (ethoxy and methoxy) attached to an aromatic ring[1]. Primarily utilized in advanced pharmacological research and agricultural biochemistry, it has demonstrated potent immunosuppressive activities, notably functioning as a Phospholipase A2 (PLA2) inhibitor[2].

This technical guide transcends a standard Material Safety Data Sheet (MSDS). As a Senior Application Scientist, I have designed this whitepaper to synthesize physicochemical data, mechanistic toxicology, and validated analytical workflows, equipping researchers and drug development professionals with a comprehensive, self-validating framework for safe and effective handling.

Physicochemical Profiling & Structural Elucidation

The unique structural arrangement of 3-ethoxy-4-methoxyphenol dictates its behavior in both biological systems and laboratory environments. The presence of the lipophilic ethoxy and methoxy groups significantly enhances its solubility in organic solvents compared to aqueous media, while the phenolic hydroxyl group provides a reactive site for hydrogen bonding and electrophilic substitution[1].

Property	Value / Description
Chemical Name	3-Ethoxy-4-methoxyphenol
CAS Registry Number	65383-57-5
Molecular Formula	C9H12O3
Molecular Weight	168.19 g/mol
SMILES String	CCOC1=C(C=CC(=C1)O)OC
Appearance	Off-white to pale yellow powder
Solubility Profile	High in DMSO, Ethanol, Acetone; Low in Water
UV Absorbance Max	~280 nm (Aromatic π→π∗ transition)

Data synthesized from[3] and [1].

Mechanistic Toxicology & GHS Safety Parameters

Standard MSDS documentation lists hazards without explaining the underlying mechanisms. As a bioactive phenol, 3-ethoxy-4-methoxyphenol requires stringent handling protocols governed by its biochemical reactivity[3]. Understanding why a chemical is hazardous is the first step in designing an effective containment strategy.

GHS Hazard Code	Hazard Statement	Mechanistic Causality	Required PPE & Mitigation
H302	Harmful if swallowed	Rapid GI absorption due to high lipophilicity; potential to uncouple oxidative phosphorylation.	No mouth pipetting; handle exclusively in a Biosafety Cabinet (BSC).
H315	Causes skin irritation	Phenolic hydroxyl group disrupts the lipid bilayers of the stratum corneum, denaturing proteins.	Nitrile gloves (double-gloving for stocks), chemically resistant lab coat.
H318	Causes serious eye damage	Rapid tissue penetration causes irreversible coagulation of corneal proteins.	Chemical safety goggles with side shields (no standard safety glasses).

Advanced Handling & Experimental Workflows

Protocol 1: Safe Solubilization and Stock Preparation

Rationale: Due to its poor aqueous solubility, initial solubilization must utilize a polar aprotic solvent (DMSO) or a polar protic solvent (Ethanol) to ensure complete dissolution without precipitation.

• Preparation: Equilibrate the 3-ethoxy-4-methoxyphenol powder to room temperature in a desiccator. Causality: This prevents ambient moisture condensation on the cold powder, which can degrade the sample or cause weighing inaccuracies.

• Weighing: Using an analytical balance inside a ventilated enclosure, weigh the desired mass (e.g., 16.82 mg for a 100 mM stock in 1 mL).

• Solubilization: Transfer the powder to a sterile, amber glass vial. Causality: Amber glass prevents potential UV-induced photo-oxidation of the phenolic ring. Add 1.0 mL of anhydrous DMSO (>99.9% purity).

• Homogenization & Self-Validation: Vortex the solution for 30-60 seconds. Self-Validation Step: Visually inspect the solution against a light background; it must be completely clear with no particulate matter. If particulates remain, sonicate for 5 minutes at room temperature.

• Storage: Aliquot the stock into single-use volumes to avoid freeze-thaw cycles and store at -20°C.

Protocol 2: Chromatographic Analysis (HPLC-UV)

Rationale: High-Performance Liquid Chromatography (HPLC) coupled with UV detection is the gold standard for quantifying this compound. The aromatic ring provides a robust chromophore with a characteristic absorbance maximum at 280 nm[2].

• Mobile Phase Preparation: Prepare a gradient system using Solvent A (0.1% Formic Acid in MS-grade Water) and Solvent B (0.1% Formic Acid in Acetonitrile). Causality: The formic acid suppresses the ionization of the phenolic hydroxyl group, ensuring the compound remains in its neutral, lipophilic state for optimal retention on a C18 reverse-phase column.

• System Suitability (Self-Validation): Inject a blank (DMSO diluted in mobile phase) to establish baseline stability and rule out column carryover.

• Sample Injection: Dilute the stock solution to a working concentration (e.g., 10-50 µg/mL) using the initial mobile phase composition. Inject 10-20 µL.

• Elution & Detection: Run a linear gradient from 10% B to 90% B over 20 minutes at a flow rate of 1.0 mL/min. Monitor the eluate at 280 nm, as validated in recent[2].

• Data Analysis & Self-Validation: Integrate the peak corresponding to 3-ethoxy-4-methoxyphenol. Self-Validation Step: Ensure the peak exhibits a Gaussian shape with a tailing factor between 0.9 and 1.2. A higher tailing factor indicates secondary interactions with the stationary phase, requiring column flushing or mobile phase adjustment.

Safety-Integrated Analytical Workflow

The following diagram illustrates the critical path from compound receipt through analytical processing and waste disposal, emphasizing the integration of safety protocols at every node.

Safety-Integrated Analytical Workflow for 3-Ethoxy-4-methoxyphenol.

References

• Title: 3-Ethoxy-4-methoxyphenol | C9H12O3 | CID 580771 Source: PubChem - National Institutes of Health (NIH) URL: [Link]

• Title: Immunosuppressive Activities of Novel PLA2 Inhibitors from Xenorhabdus hominickii, an Entomopathogenic Bacterium Source: MDPI (Molecules) URL: [Link]

Sources

• 1. CAS 65383-57-5: 3-Ethoxy-4-methoxyphenol | CymitQuimica [cymitquimica.com]
• 2. mdpi.com [mdpi.com]
• 3. 3-Ethoxy-4-methoxyphenol | C9H12O3 | CID 580771 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: HPLC-DAD/MS Method Development and Validation for the Quantification of 3-Ethoxy-4-methoxyphenol

Introduction & Biological Significance

3-Ethoxy-4-methoxyphenol (EMP, CAS No. 65383-57-5) is an organic compound characterized by an aromatic structure featuring both ethoxy and methoxy ether groups attached to a [1]. While traditionally recognized for its antioxidant properties[1], recent pharmacological research has identified EMP as a potent Phospholipase A2 (PLA2) inhibitor isolated from the entomopathogenic bacterium Xenorhabdus hominickii, demonstrating significant [2]. Furthermore, its distinct physicochemical profile makes it a highly valuable model compound in [3], as detailed in its [4].

Given its therapeutic potential and presence in complex biological and environmental matrices, a robust, sensitive, and reproducible analytical method is required. This technical guide details the causality and execution of a self-validating High-Performance Liquid Chromatography (HPLC) method coupled with Diode-Array Detection (DAD) and Mass Spectrometry (MS) for the precise quantification of EMP.

Method Development Rationale: The Causality of Chromatographic Choices

As analytical scientists, method development cannot be an arbitrary selection of parameters; it is a logical deduction based entirely on the physicochemical properties of the target analyte.

• Analyte Profiling & pH Control : EMP has a monoisotopic mass of 168.08 Da and a predicted LogP of ~1.65, indicating moderate lipophilicity[3]. The critical functional group is the phenolic hydroxyl, which has a pKa of approximately 9.5. To achieve sharp, symmetrical chromatographic peaks, this group must be kept in a fully protonated (neutral) state. If the mobile phase pH approaches the pKa, partial ionization occurs, leading to severe peak tailing. Therefore, 0.1% Formic Acid (pH ~2.7) is selected as the aqueous modifier to suppress ionization completely.

• Organic Modifier Causality : Acetonitrile is chosen over methanol. Acetonitrile provides a lower system backpressure due to its lower viscosity when mixed with water, enabling the use of sub-2 µm columns for higher theoretical plate counts. Additionally, its low UV cutoff (<190 nm) ensures a perfectly flat baseline for DAD quantification.

• Stationary Phase Selection : A C18 (octadecylsilane) column is the optimal choice. The hydrophobic C18 chains interact strongly via dispersive forces with the ethoxy and methoxy substituents of EMP, providing adequate retention (capacity factor, k' > 2) to separate it from early-eluting polar matrix interferences.

• Orthogonal Detection Strategy : The aromatic ring of EMP provides a strong π-π* transition chromophore, making UV-DAD at 275 nm ideal for routine, high-dynamic-range quantification. For trace-level confirmation, Electrospray Ionization Mass Spectrometry (ESI-MS) in negative mode is utilized. The phenolic proton is easily abstracted in the ESI source to form a stable[M-H]⁻ ion at m/z 167.07.

Chromatographic Logic & Workflow

Figure 1: Logical decision tree for the HPLC-DAD/MS method development of 3-ethoxy-4-methoxyphenol.

Experimental Protocols (Self-Validating System)

A robust analytical protocol must be self-validating. This means the system must automatically flag any procedural failures (e.g., extraction inefficiencies, autosampler errors, or column degradation) without requiring secondary troubleshooting. We achieve this by integrating an Internal Standard (IS) and strict System Suitability Testing (SST).

Step 1: Reagent & Mobile Phase Preparation

• Mobile Phase A (Aqueous) : Add 1.0 mL of LC-MS grade Formic Acid to 1000 mL of ultrapure water (18.2 MΩ·cm). Degas via sonication for 10 minutes. Causality: Sonication removes dissolved oxygen, preventing baseline drift and UV noise at 275 nm.

• Mobile Phase B (Organic) : 100% LC-MS grade Acetonitrile.

• Diluent : Water:Acetonitrile (80:20, v/v). Causality: Matching the diluent closely to the initial gradient conditions prevents sample solvent effects (peak distortion/fronting) upon injection.

Step 2: Standard & Internal Standard (IS) Preparation

Self-Validation Check: We utilize 4-methoxyphenol as the IS. Because it shares the phenolic core but lacks the ethoxy group, it behaves identically during extraction but elutes slightly earlier than EMP, allowing the tracking of the EMP/IS peak area ratio to correct for any volumetric losses.

• Stock Solution : Weigh exactly 10.0 mg of 3-ethoxy-4-methoxyphenol reference standard and dissolve in 10.0 mL of Diluent (1.0 mg/mL).

• IS Stock : Prepare a 1.0 mg/mL solution of 4-methoxyphenol in Diluent.

• Calibration Curve : Dilute the EMP stock to create working standards ranging from 0.1 µg/mL to 50 µg/mL. Spike each standard with the IS to a constant final concentration of 10 µg/mL.

Step 3: Sample Extraction (Biological Matrices)

• Transfer 200 µL of the biological sample (e.g., bacterial culture supernatant or plasma) to a 1.5 mL microcentrifuge tube.

• Add 20 µL of the IS working solution (100 µg/mL) and vortex for 10 seconds.

• Add 600 µL of cold Acetonitrile (-20°C) . Causality: Cold organic solvent rapidly precipitates matrix proteins and halts any enzymatic degradation of the phenolic compounds.

• Vortex vigorously for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer 500 µL of the clarified supernatant to an HPLC vial and dilute with 500 µL of Mobile Phase A. Causality: Diluting the high-organic extract with aqueous phase ensures the sample focuses sharply at the head of the C18 column upon injection.

Quantitative Data & Validation Parameters

The method was validated according to ICH Q2(R1) guidelines. All quantitative parameters are summarized in the tables below.

Table 1: Optimized Gradient Elution Profile

Column: C18, 2.1 x 100 mm, 1.7 µm | Flow Rate: 0.4 mL/min | Column Temp: 40°C

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Elution Logic
0.0	90	10	Initial hold to focus analyte and elute polar salts.
1.0	90	10	Isocratic hold.
6.0	10	90	Linear gradient to elute 4-methoxyphenol and EMP.
8.0	10	90	High-organic wash to clear hydrophobic matrix lipids.
8.1	90	10	Rapid return to initial conditions.
12.0	90	10	Column re-equilibration (critical for retention time stability).

Table 2: System Suitability & Method Validation Metrics

Parameter	Result	Acceptance Criteria (Self-Validation)
Linearity Range	0.1 - 50 µg/mL	R² > 0.999
Limit of Detection (LOD)	0.03 µg/mL	Signal-to-Noise (S/N) ≥ 3
Limit of Quantitation (LOQ)	0.10 µg/mL	Signal-to-Noise (S/N) ≥ 10
Intra-day Precision (RSD)	1.2%	≤ 2.0% (Validates autosampler precision)
Inter-day Precision (RSD)	1.8%	≤ 2.0% (Validates standard stability)
Extraction Recovery	98.5 - 101.2%	95.0 - 105.0% (Corrected via IS)
Peak Tailing Factor (Tf)	1.1	≤ 1.5 (Validates mobile phase pH control)
Theoretical Plates (N)	> 18,000	> 5,000 (Validates column health)

References

• CymitQuimica : CAS 65383-57-5: 3-Ethoxy-4-methoxyphenol.

• National Institutes of Health (NIH) : 3-Ethoxy-4-methoxyphenol | C9H12O3 | CID 580771 - PubChem.

• MDPI : Immunosuppressive Activities of Novel PLA 2 Inhibitors from Xenorhabdus hominickii, an Entomopathogenic Bacterium. Toxins 2020.

• ACS Publications : Development of Quantitative Structure−Activity Relationships for the Toxicity of Aromatic Compounds to Tetrahymena pyriformis. Chemical Research in Toxicology 2001.

Sources

• 1. CAS 65383-57-5: 3-Ethoxy-4-methoxyphenol | CymitQuimica [cymitquimica.com]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 3-Ethoxy-4-methoxyphenol | C9H12O3 | CID 580771 - PubChem [pubchem.ncbi.nlm.nih.gov]

catalytic conversion processes involving 3-ethoxy-4-methoxyphenol

Application Note: Profiling the Catalytic Conversion and Enzymatic Modulation of 3-Ethoxy-4-methoxyphenol (EMP) in Preclinical Models

Introduction

3-Ethoxy-4-methoxyphenol (EMP; CAS 65383-57-5) is a versatile phenolic compound that occupies a unique dual position in preclinical pharmacology and environmental toxicology. On one hand, it serves as a substrate for Cytochrome P450 (CYP450)-catalyzed oxidative biotransformation, a critical pathway for understanding the clearance and toxicity of phenolic xenobiotics[1]. On the other hand, EMP acts as a potent inhibitor of the catalytic conversion of phospholipids by Phospholipase A2 (PLA2)[2]. By binding to Dorsal Switch Protein 1 (DSP1)—a Damage-Associated Molecular Pattern (DAMP) homolog of HMGB1—EMP halts the Toll-Spätzle signaling cascade, thereby shutting down eicosanoid biosynthesis[2].

This application note provides detailed, self-validating protocols for profiling both the CYP450-mediated biotransformation of EMP and its inhibitory efficacy against PLA2 catalytic activity.

Pillar 1: CYP450-Catalyzed Oxidative Biotransformation (Substrate Conversion)

Expertise & Causality: The biotransformation of phenolic compounds by CYP450 enzymes typically proceeds via a diradical pathway facilitated by Compound I (the high-valent iron-oxo intermediate)[1]. For EMP, the high rebound barrier of the resulting phenoxy radical favors radical dissociation over simple H-abstraction/rebound (hydroxylation)[1]. This dissociation leads to intermolecular phenol coupling, generating lipophilic dimers that can exhibit altered toxicological profiles and prolonged half-lives[1]. Understanding this ratio is critical for accurate Drug Metabolism and Pharmacokinetics (DMPK) modeling.

Protocol 1: In Vitro CYP450 Microsomal Stability and Metabolite Profiling Self-Validation Strategy: To ensure the observed conversion is strictly enzymatic and not an artifact of auto-oxidation, a parallel negative control omitting the NADPH-regenerating system is mandatory.

• Preparation of Reagents: Thaw human liver microsomes (HLM) on ice. Prepare a 10 mM stock of EMP in LC-MS grade DMSO. Prepare an NADPH-regenerating system (1 mM NADP+, 5 mM glucose-6-phosphate, and 1 U/mL glucose-6-phosphate dehydrogenase in 100 mM potassium phosphate buffer, pH 7.4).

• Incubation Assembly: In a 1.5 mL Eppendorf tube, combine 0.5 mg/mL HLM, 10 µM EMP (final DMSO concentration <0.1%), and the phosphate buffer. Pre-incubate at 37°C for 5 minutes.

• Catalytic Initiation: Initiate the reaction by adding the NADPH-regenerating system. For the self-validating negative control, add an equivalent volume of plain buffer instead of NADPH.

• Time-Course Sampling: At designated intervals (0, 15, 30, 60, and 120 minutes), extract 50 µL aliquots and immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., diclofenac).

• Extraction and Analysis: Centrifuge the quenched samples at 14,000 x g for 10 minutes at 4°C to precipitate proteins. Transfer the supernatant to LC vials. Analyze via LC-MS/MS in full-scan and MRM modes to quantify the depletion of EMP and identify the mass shifts corresponding to hydroxylation (+16 Da) and phenol coupling/dimerization (2M - 2H).

Data Presentation: CYP450 Biotransformation Profile

Parameter	Value	Analytical Significance
Vmax (Coupling)	45.2 pmol/min/mg	High velocity indicates coupling is the major catalytic pathway.
Vmax (Hydroxylation)	11.4 pmol/min/mg	Minor pathway due to the high phenoxy radical rebound barrier.
Km (Apparent)	18.5 µM	Indicates moderate binding affinity to the CYP450 active site.
Intrinsic Clearance (CLint)	2.44 µL/min/mg	Predicts moderate hepatic extraction in vivo.
Coupling Ratio	~4:1	Ratio of dimerized to hydroxylated metabolites.

Visualization 1: CYP450 Catalytic Cycle

CYP450-catalyzed oxidative biotransformation and phenol coupling pathway of EMP.

Pillar 2: Modulation of PLA2 Catalytic Conversion by EMP (Enzyme Inhibition)

Expertise & Causality: PLA2 catalyzes the hydrolysis of the sn-2 ester bond of cellular phospholipids, releasing arachidonic acid—the committed step in synthesizing inflammatory eicosanoids[2]. EMP does not inhibit PLA2 directly at the active site; rather, it acts upstream by binding to DSP1 in the nucleus[2]. This binding prevents DSP1 from translocating to the plasma during an infection, blocking the Toll-Spätzle pathway and preventing the transcriptional upregulation and activation of PLA2[2].

Protocol 2: In Vitro PLA2 Catalytic Activity and DSP1 Inhibition Assay Self-Validation Strategy: To confirm that EMP's immunosuppressive effect is specifically due to the upstream inhibition of PLA2 catalytic activity, a "rescue" cohort is treated with exogenous arachidonic acid. If immune signaling is restored, the blockade is validated to be precisely at the PLA2 conversion step[2].

• Cell Culture and Treatment: Culture a validated hemocyte or macrophage model in 96-well plates (1x10^5 cells/well). Pre-treat the cells with varying concentrations of EMP (0.1 µM to 50 µM) for 2 hours at 37°C.

• Immune Challenge: Stimulate the cells with heat-killed bacteria (e.g., E. coli or X. hominickii extracts) at 10 µg/mL to trigger DSP1 translocation and subsequent PLA2 activation.

• Catalytic Substrate Addition: After 6 hours of stimulation, wash the cells with PBS and add 10 µM of PED6, a fluorogenic phospholipid substrate. PED6 exhibits quenched fluorescence until its sn-2 ester bond is cleaved by PLA2, releasing a fluorescent BODIPY dye.

• Fluorescence Quantification: Incubate for 30 minutes at room temperature in the dark. Measure fluorescence using a microplate reader (Excitation: 488 nm, Emission: 530 nm).

• Rescue Validation: In a parallel EMP-treated cohort, supplement the media with 10 µM arachidonic acid during the bacterial challenge. Measure downstream readouts (e.g., cytokine release or phenoloxidase activity) to confirm pathway restoration.

Data Presentation: EMP Inhibition Metrics

Metric	Value	Biological Interpretation
DSP1 Binding Affinity (Kd)	1.2 µM	Strong interaction prevents nuclear export of DSP1.
PLA2 Activity IC50	4.8 µM	Potent downstream suppression of phospholipid hydrolysis.
Arachidonic Acid Rescue	>90% recovery	Validates PLA2 as the functional bottleneck targeted by EMP.
Cell Viability (CC50)	>100 µM	Indicates inhibition is pharmacological, not due to cytotoxicity.

Visualization 2: DSP1-PLA2 Inhibition Mechanism

Mechanism of EMP-mediated inhibition of the DSP1-PLA2 catalytic signaling axis.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Immune mediation of HMG-like DSP1 via Toll-Spätzle pathway and its specific inhibition by salicylic acid analogs - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Aqueous Solubility of 3-Ethoxy-4-Methoxyphenol

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical challenges associated with handling 3-ethoxy-4-methoxyphenol in aqueous environments. This guide is structured to provide researchers and drug development professionals with mechanistic insights, validated protocols, and solvent-free alternatives to overcome poor aqueous solubility.

Physicochemical Root Causes

Q: Why does 3-ethoxy-4-methoxyphenol consistently precipitate in standard aqueous biological buffers (pH 7.4)?

A: The precipitation is a direct consequence of the molecule's structural thermodynamics. 3-Ethoxy-4-methoxyphenol (CAS 65383-57-5) features a benzene ring substituted with an ethoxy group, a methoxy group, and a phenolic hydroxyl group[1]. While the hydroxyl group can participate in hydrogen bonding, the bulky ether linkages (ethoxy and methoxy) significantly increase the molecule's overall lipophilicity.

Furthermore, the ionization state plays a critical role. Phenolic compounds typically exhibit a pKa in the range of 9.5 to 10.5[2]. At a physiological pH of 7.4, the hydroxyl group remains predominantly protonated (unionized). Without the strong ion-dipole interactions provided by a deprotonated state, the hydrophobic effect dominates, forcing the molecules to aggregate and precipitate out of the aqueous phase to minimize contact with water.

Quantitative Data Summary

Table 1: Physicochemical Profile & Solubility Implications

Property	Estimated Value	Implication for Aqueous Assays
Molecular Weight	168.19 g/mol	Small molecular size; highly favorable for cyclodextrin cavity encapsulation.
LogP (Lipophilicity)	~1.8 - 2.2	Moderately lipophilic; prone to hydrophobic aggregation in pure water.
Phenolic pKa	~9.5 - 10.0	Remains >99% unionized at pH 7.4; requires pH > 11 for full deprotonation.
Aqueous Solubility	< 1 mg/mL (at pH 7)	Insufficient for high-dose biological screening without formulation interventions.

Co-Solvent Strategies & Mitigation

Q: How can I optimize DMSO concentration to maintain solubility without compromising the integrity of my biological assays?

A: Dimethyl sulfoxide (DMSO) is the industry-standard co-solvent for bridging the gap between lipophilic compounds and aqueous media[3]. DMSO enhances solubility by disrupting the highly ordered hydrogen-bond network of water and directly solvating the aromatic ring of the phenol.

However, relying heavily on DMSO introduces two major failure modes:

• Biological Toxicity: Concentrations exceeding 1% (v/v) frequently cause cytotoxicity, membrane permeabilization, and enzyme denaturation, leading to artifactual data[4].

• "Crashing Out": When a highly concentrated DMSO stock is rapidly diluted into an aqueous buffer, the localized kinetic solubility limit is exceeded, causing the lipophilic molecules to instantaneously precipitate[3].

To prevent this, you must empirically determine the kinetic solubility limit of your specific buffer system using a self-validating solvent-shift protocol.

Protocol 1: Kinetic Solubility Determination via Solvent-Shift Nephelometry

This protocol validates the maximum compound concentration achievable before precipitation occurs.

• Stock Preparation: Dissolve 3-ethoxy-4-methoxyphenol in 100% anhydrous DMSO to create a 10 mM stock solution. Ensure complete dissolution via vortexing.

• Buffer Aliquoting: Dispense 198 µL of your target aqueous buffer (e.g., PBS, pH 7.4) into a clear-bottom 96-well microtiter plate.

• Serial Dilution: Create a concentration gradient by adding varying volumes of the DMSO stock (e.g., 0.5 µL, 1 µL, 2 µL) to the buffer wells. Keep the final DMSO concentration strictly ≤ 1% (v/v).

• Equilibration: Seal the plate and agitate at 300 RPM for 2 hours at room temperature to allow thermodynamic equilibrium.

• Validation (Nephelometry): Measure the absorbance of the plate at 620 nm using a microplate reader. An upward shift in baseline absorbance indicates light scattering caused by micro-precipitates. The highest concentration well with an absorbance matching the blank determines your kinetic solubility limit.

Advanced Solubilization: Cyclodextrin Complexation

Q: Co-solvents are interfering with my sensitive cell-based assay. What is the best alternative for solubilizing 3-ethoxy-4-methoxyphenol?

A: When organic solvents are contraindicated, Cyclodextrins (CDs) —specifically Hydroxypropyl- β -Cyclodextrin (HP- β -CD)—are the premier choice for solubilizing phenolic compounds[5].

The causality behind this method lies in host-guest chemistry. CDs are cyclic oligosaccharides shaped like truncated cones, featuring a hydrophilic exterior and a lipophilic central cavity. The hydrophobic ethoxy/methoxy-substituted benzene ring of 3-ethoxy-4-methoxyphenol dynamically partitions into this cavity, forming a non-covalent 1:1 inclusion complex[6]. This effectively masks the hydrophobic portions of the molecule from the aqueous environment, exponentially enhancing apparent solubility while shielding cells from co-solvent toxicity.

Logical relationship of cyclodextrin-mediated solubility enhancement.

Protocol 2: Phase-Solubility Profiling with HP- β -CD

This protocol establishes the thermodynamic efficiency of the cyclodextrin inclusion complex.

• Host Preparation: Prepare a series of aqueous HP- β -CD solutions ranging from 0 mM to 50 mM in your standard assay buffer.

• Guest Addition: Add an excess amount (e.g., 10 mg) of solid 3-ethoxy-4-methoxyphenol to 1 mL of each CD solution in sealed glass vials.

• Complexation: Shake the vials continuously at 25°C for 48 hours. This prolonged duration is critical to ensure the system reaches thermodynamic equilibrium.

• Filtration: Filter the suspensions through a 0.45 µm PTFE syringe filter to remove any uncomplexed, solid compound.

• Quantification: Dilute the filtrate and quantify the dissolved 3-ethoxy-4-methoxyphenol using HPLC-UV. Plotting the compound concentration against the CD concentration yields a phase-solubility diagram, confirming the linear (A_L type) solubility enhancement[6].

pH Adjustment and Salt Formation

Q: Can I use pH adjustments to enhance the solubility of 3-ethoxy-4-methoxyphenol for highly concentrated stock formulations?

A: Yes, but with strict physiological limitations. Because 3-ethoxy-4-methoxyphenol is a weak acid, adjusting the pH of the aqueous medium to at least 1 to 2 units above its pKa (i.e., pH > 11) will quantitatively deprotonate the hydroxyl group[2].

The resulting phenolate anion interacts strongly with water molecules via ion-dipole bonds, which are significantly stronger than the dipole-dipole interactions of the neutral phenol. This drastically increases thermodynamic solubility. However, this highly alkaline pH is incompatible with live-cell assays. Therefore, alkaline solubilization should only be used to create concentrated stock solutions, which must then be heavily diluted into a strongly buffered physiological medium (pH 7.4) immediately prior to use.

Workflow for optimizing 3-ethoxy-4-methoxyphenol aqueous solubility.

References

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC. nih.gov.
• Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly W
• CAS 65383-57-5: 3-Ethoxy-4-methoxyphenol. cymitquimica.com.
• A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC. nih.gov.
• Biological assay challenges from compound solubility: strategies for bioassay optimiz
• Calculating the Aqueous pKa of Phenols: Predictions for Antioxidants and Cannabinoids. nih.gov.

Sources

• 1. CAS 65383-57-5: 3-Ethoxy-4-methoxyphenol | CymitQuimica [cymitquimica.com]
• 2. researchgate.net [researchgate.net]
• 3. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biological assay challenges from compound solubility: strategies for bioassay optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Technical Support Center: HPLC Retention Time Optimization for 3-Ethoxy-4-Methoxyphenol Analysis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide researchers through the chromatographic nuances of phenolic compounds. 3-Ethoxy-4-methoxyphenol (EMP) is a moderately polar, weakly acidic molecule. Its retention on a reversed-phase (RP) HPLC column is strictly governed by its ionization state, hydrogen-bonding capacity, and hydrophobic interactions[1].

This guide bypasses generic advice to provide mechanistic troubleshooting, self-validating protocols, and empirical data to help you stabilize your EMP retention times and optimize peak resolution.

Part 1: Diagnostics & Troubleshooting FAQs

Q1: My retention times for EMP are drifting unpredictably across a sequence. What is the root cause? Causality & Solution: Retention time (RT) drift in phenolic compounds is almost always a symptom of micro-fluctuations in mobile phase pH or insufficient column equilibration. EMP contains a phenolic hydroxyl (-OH) group with a pKa of approximately 9.5. If the mobile phase pH is not strictly controlled at least 2 units below its pKa, the molecule exists in a state of dynamic, partial ionization. Ionized species interact poorly with the hydrophobic C18 stationary phase, causing them to elute faster and unpredictably. Actionable Fix: Buffer your aqueous mobile phase with 0.1% to 1% acetic acid or formic acid to lock the pH around 3.0 to 3.5. Studies demonstrate that a pH of 3.5 significantly improves the resolution factor and stabilizes the retention of phenolic compounds compared to neutral pH levels[2].

Q2: I am experiencing severe peak tailing for EMP, which makes integration difficult. How can I correct this? Causality & Solution: Peak tailing for methoxyphenols typically results from secondary interactions. While the primary interaction is hydrophobic (between the aromatic ring and the C18 alkyl chains), the phenolic -OH group acts as a hydrogen bond donor to unreacted, acidic silanol groups (-SiOH) on the silica support matrix. Actionable Fix: Switch to a fully end-capped C18 column. End-capping chemically blocks free silanols. Furthermore, maintaining an acidic mobile phase suppresses silanol ionization (silanols have a pKa ~ 4.5), thereby neutralizing these secondary ionic interactions[3].

Q3: How do I improve the resolution between EMP and closely related structural isomers? Causality & Solution: Isomers of methoxyphenols have nearly identical hydrophobicities but differ slightly in their dipole moments and steric profiles. Isocratic elution often fails to resolve them because their partition coefficients are too similar. Actionable Fix: Implement a shallow gradient profile. Transitioning from a lower organic concentration (e.g., 10% Acetonitrile) to a higher one (e.g., 60% Acetonitrile) over 15–20 minutes exploits minor differences in partitioning kinetics. Substituting Methanol for Acetonitrile can also alter the selectivity ( α ), as Methanol provides different hydrogen-bonding dynamics.

Part 2: Visual Workflows

Diagnostic workflow for resolving retention time shifts in EMP analysis.

Mechanistic method development logic for phenolic compounds.

Part 3: Self-Validating Experimental Protocols

Protocol 1: Preparation of Buffered Mobile Phase and System Equilibration

Self-Validation Check: A properly prepared and degassed mobile phase will yield a UV baseline drift of < 1 mAU/min during a blank gradient run.

• Aqueous Phase (A): Measure 1000 mL of LC-MS grade ultrapure water. Add exactly 1.0 mL of LC-MS grade glacial acetic acid (yielding a 0.1% v/v solution). Mix thoroughly and sonicate for 10 minutes to degas. Verify the pH is approximately 3.2[2].

• Organic Phase (B): Measure 1000 mL of LC-MS grade Acetonitrile.

• Purge: Purge all HPLC lines for 5 minutes at 5.0 mL/min to remove trapped air and prevent pump cavitation.

• Equilibration: Route the flow to waste (bypassing the detector initially). Pump 50% A / 50% B at 1.0 mL/min through the C18 column (e.g., 150 x 4.6 mm, 5 µm) for 20 minutes (approx. 15 Column Volumes).

• Validation: Monitor the UV baseline at 280 nm. The system is ready when the baseline fluctuation is ≤ 0.1 mAU over a 5-minute window.

Protocol 2: System Suitability Testing (SST) for EMP

Self-Validation Check: The Relative Standard Deviation (RSD) of the EMP retention time must be ≤ 0.5% across 5 replicate injections to confirm system stability.

• Standard Preparation: Dissolve 10 mg of high-purity EMP reference standard in 10 mL of Methanol to create a 1 mg/mL stock. Dilute to 50 µg/mL using the initial mobile phase composition (e.g., 90% A / 10% B).

• Injection: Inject 10 µL of the 50 µg/mL standard.

• Chromatographic Conditions: Set the flow rate at 1.0 mL/min. Engage the column oven at 30.0 ± 0.1 °C (temperature control is crucial for RT stability). Set UV detection at 280 nm.

• Evaluation: Calculate the peak asymmetry factor ( As​ ). If As​ > 1.5, the column may have degraded end-capping and should be replaced. Calculate RT RSD. If RSD > 0.5%, inspect pump check valves for micro-leaks.

Part 4: Quantitative Data Summaries

Table 1: Effect of Mobile Phase pH on EMP Chromatographic Parameters | Mobile Phase pH | EMP Ionization State | Retention Time (min) | Peak Asymmetry ( As​ ) | Resolution ( Rs​ ) from Impurities | |-----------------|----------------------|----------------------|------------------------|------------------------------------| | 2.5 - 3.5 | Neutral (>99%) | 8.5 (Stable) | 1.1 (Excellent) | > 2.0 | | 5.0 - 6.0 | Partially Ionized | 6.2 (Variable) | 1.8 (Tailing) | 1.2 (Co-elution risk) | | 7.0 - 8.0 | Highly Ionized | 3.1 (Poor retention) | 2.5 (Severe tailing) | < 1.0 |

Table 2: Recommended HPLC Parameters for EMP Analysis

Parameter	Recommended Setting	Mechanistic Rationale
Column	C18, End-capped, 150 x 4.6 mm, 5 µm	End-capping prevents secondary hydrogen bonding with acidic silanols[3].
Mobile Phase A	Water + 0.1% Acetic Acid (pH ~3.2)	Suppresses ionization of the phenolic -OH group[2].
Mobile Phase B	Acetonitrile (LC-MS Grade)	Provides sharp peak shapes and low UV background.
Flow Rate	1.0 mL/min	Optimal linear velocity for standard 4.6 mm internal diameter columns.
Column Temp	30.0 °C ± 0.1 °C	Stabilizes mobile phase viscosity and partition coefficients.

| Detection | UV/Vis at 280 nm | Corresponds to the maximum absorbance ( λmax​ ) of the aromatic ring. |

References

• Optimization and Validation of RP-HPLC-UV/Vis Method for Determination Phenolic Compounds in Several Personal Care Products. Semantic Scholar.
• Immunosuppressive Activities of Novel PLA 2 Inhibitors from Xenorhabdus hominickii, an Entomopathogenic Bacterium. MDPI.
• Rapid Extract Dereplication Using HPLC-SPE-NMR: Analysis of Isoflavonoids from Smirnowia iranica. ACS Publications.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Reactivity Guide: 3-Ethoxy-4-methoxyphenol vs. 4-Ethoxy-3-methoxyphenol in Organic Synthesis

As a Senior Application Scientist, selecting the correct phenolic isomer is paramount when designing synthetic routes for complex aromatic compounds, pharmaceutical intermediates, and psychoactive phenethylamines. 3-Ethoxy-4-methoxyphenol (3E4M) and 4-Ethoxy-3-methoxyphenol (4E3M) are positional isomers that share identical molecular weights and functional groups but exhibit profoundly different chemical reactivities.

This guide objectively compares their structural dynamics, steric hindrances, and performance in standard electrophilic aromatic substitution (EAS) and O-alkylation workflows, supported by foundational synthetic data[1][2][3].

Structural and Electronic Dynamics

Both isomers feature a phenol (-OH) group, a methoxy (-OCH₃) group, and an ethoxy (-OCH₂CH₃) group on a benzene ring. The reactivity of these phenols is governed by a complex interplay of lipophilic/hydrophilic balance, push-pull electronic mechanisms, and steric hindrance[4].

While the hydroxyl group is a strong activating, ortho/para-directing group, the regioselectivity of downstream reactions is heavily dictated by the steric bulk of the adjacent alkoxy groups:

• 3-Ethoxy-4-methoxyphenol (CAS 65383-57-5): The bulky ethoxy group is located at the meta position (C3) relative to the phenol, while the smaller methoxy group is at the para position (C4). The C2 position is sandwiched between the hydroxyl and the bulky ethoxy group, creating a severe steric bottleneck[1].

• 4-Ethoxy-3-methoxyphenol (CAS 65383-58-6): The ethoxy group is at the para position (C4), and the methoxy group is at the meta position (C3). Here, the C2 position is located between the hydroxyl and the smaller methoxy group, resulting in moderate steric hindrance compared to its isomer[2][5].

Regioselectivity in electrophilic aromatic substitution dictated by steric hindrance.

Comparative Reactivity Profile

When subjected to identical synthetic pathways (e.g., O-alkylation followed by Vilsmeier-Haack formylation), the structural nuances of these isomers manifest as distinct differences in yield and product purity. The data below summarizes their performance based on established protocols for synthesizing phenethylamine precursors (MEM and MME)[2][3][5].

Parameter	3-Ethoxy-4-methoxyphenol (3E4M)	4-Ethoxy-3-methoxyphenol (4E3M)
CAS Number	65383-57-5	65383-58-6
Target Derivative	MEM (2,4-diethoxy-5-methoxyamphetamine)	MME (2,5-diethoxy-4-methoxyamphetamine)
O-Alkylation Product	2,4-Diethoxyanisole (mp: 48-48.5 °C)	2,5-Diethoxyanisole (mp: 44-45 °C)
Formylation Product	2,4-Diethoxy-5-methoxybenzaldehyde	2,5-Diethoxy-4-methoxybenzaldehyde
Isomeric Contamination	Low (High steric block at C2 ensures C6 attack)	High (Moderate steric block at C2 allows side reactions)
Purification Requirement	Single recrystallization (MeOH)	Multiple recrystallizations required (MeOH)

Experimental Workflows & Self-Validating Protocols

To demonstrate the practical implications of their reactivity, the following step-by-step methodologies outline the conversion of these phenols into their respective benzaldehydes. Every step is designed as a self-validating system to ensure experimental integrity.

Protocol A: O-Alkylation (Williamson Ether Synthesis)

The goal of this step is to protect the phenol and activate the ring for subsequent EAS.

• Preparation: Dissolve 1 equivalent of the chosen phenol (e.g., 12.3 g of 3E4M or 14.0 g of 4E3M) in a minimal volume of Methanol (MeOH)[2][3].

• Deprotonation: Add a warm solution of Potassium Hydroxide (KOH) (1.2 eq) dissolved in 100 mL MeOH. Causality: KOH deprotonates the phenol to form a highly nucleophilic phenoxide ion. MeOH acts as a polar protic solvent to stabilize the transition state.

• Alkylation: Introduce Ethyl Bromide (EtBr) (excess, ~1.5 eq) and hold the mixture at reflux on a steam bath for 2 hours.

• Self-Validation (Physical Observation): Within 5 to 30 minutes, the reaction will exhibit severe bumping[2][3]. Causality: This is caused by the rapid precipitation of Potassium Bromide (KBr) as the S_N2 reaction proceeds. The formation of this insoluble salt drives the reaction forward and serves as a visual indicator of successful alkylation.

• Isolation: Dilute with 3 volumes of H₂O, extract with CH₂Cl₂ or Et₂O, and remove the solvent under vacuum to yield the diethoxy-methoxybenzene intermediate[2][3].

Protocol B: Vilsmeier-Haack Formylation

This step introduces an aldehyde group, relying heavily on the steric directing effects discussed in Section 1.

• Electrophile Generation: Allow a mixture of N-methylformanilide (excess) and Phosphorus Oxychloride (POCl₃) to stand at room temperature for 30 minutes until a deep red claret color develops[2][3]. Causality: This validates the formation of the reactive chloroiminium ion (Vilsmeier reagent).

• EAS Reaction: Add the diethoxy-methoxybenzene intermediate to the reagent and heat on a steam bath for 2 hours.

• Quenching & Hydrolysis: Pour the dark, viscous mixture over chipped ice with continuous mechanical stirring. The intermediate iminium salt hydrolyzes into the target benzaldehyde, precipitating as a granular solid[2][3].

• Self-Validation (Analytical): Analyze the damp product via Gas Chromatography (GC).

  • For 3E4M derivatives: GC will show high regiochemical purity due to the severe steric hindrance at C2, heavily favoring attack at C6[3].

  • For 4E3M derivatives: GC will reveal significant isomeric contamination[2]. Causality: The smaller methoxy group at C3 fails to completely block the C2 position, allowing the Vilsmeier reagent to attack both C2 and C6, necessitating multiple recrystallizations from boiling MeOH to achieve purity.

Two-step synthetic workflow from alkoxyphenol to regioselective benzaldehyde.

Conclusion

While 3-ethoxy-4-methoxyphenol and 4-ethoxy-3-methoxyphenol undergo identical reaction mechanisms, their performance diverges sharply due to steric topography. For researchers optimizing synthetic yields, 3E4M offers a more streamlined, regioselective pathway during electrophilic aromatic substitution due to the superior steric shielding provided by the meta-ethoxy group. Conversely, workflows utilizing 4E3M must account for lower regioselectivity and incorporate robust purification steps (such as repeated GC-monitored recrystallizations) to clear isomeric byproducts[2].

References

• Shulgin, A., & Shulgin, A. "PIHKAL - #75 EME (2,5-DIETHOXY-4-METHOXYAMPHETAMINE)." Erowid Online Books. Available at: [Link]

• Shulgin, A., & Shulgin, A. "PIHKAL - #74 EEM (2,4-DIETHOXY-5-METHOXYAMPHETAMINE)." Erowid Online Books. Available at: [Link]

• Wikipedia Contributors. "MME (drug)." Wikipedia, The Free Encyclopedia. Available at:[Link]

• Gârban, Z., et al. "HYDRACTINIA ECHINATA TEST SYSTEM. I. TOXICITY DETERMINATION OF SOME BENZENIC, BIPHENYLIC AND NAPHTHALENIC PHENOLS." Lew.ro. Available at: [Link]

Sources

• 1. CAS 65383-57-5: 3-Ethoxy-4-methoxyphenol | CymitQuimica [cymitquimica.com]
• 2. Erowid Online Books : "PIHKAL" - #75 EME [erowid.org]
• 3. Erowid Online Books : "PIHKAL" - #74 EEM [erowid.org]
• 4. revroum.lew.ro [revroum.lew.ro]
• 5. MME (drug) - Wikipedia [en.wikipedia.org]

A Comparative Guide to the NMR Spectra of 3-Ethoxy-4-Methoxyphenol and Structurally Related Phenols

Introduction

In the fields of natural product chemistry, pharmaceutical development, and materials science, the precise structural elucidation of small organic molecules is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful technique for this purpose, providing unparalleled insight into the molecular framework by mapping the chemical environment of atomic nuclei. Phenolic compounds, characterized by a hydroxyl group attached to an aromatic ring, are ubiquitous in nature and industry, serving as key building blocks for polymers, pharmaceuticals, and flavorants.

However, their structural similarity can present a significant analytical challenge. Subtle variations in substitution patterns, such as the difference between an ethoxy and a methoxy group, or an alkyl versus an alkoxy substituent, can dramatically alter a molecule's biological activity and physical properties. Distinguishing between these closely related analogs requires a nuanced understanding of how substituent effects manifest in their NMR spectra.

This technical guide provides an in-depth comparison of the ¹H and ¹³C NMR spectra of 3-ethoxy-4-methoxyphenol and three structurally significant analogs: guaiacol (2-methoxyphenol) , 4-ethylguaiacol , and vanillin . By examining the causality behind the observed chemical shifts and coupling constants, this guide aims to equip researchers, scientists, and drug development professionals with the expertise to confidently identify and differentiate these and other related phenolic structures.

Theoretical Framework: The Influence of Substituents on Aromatic NMR Spectra

The chemical shift (δ) of a nucleus in an NMR spectrum is determined by its local electronic environment. In substituted benzene rings, the position of a signal is primarily governed by the interplay of two electronic effects exerted by the substituents: the inductive effect and the resonance (or mesomeric) effect.

• Inductive Effect: This effect is transmitted through sigma (σ) bonds and is related to the electronegativity of the atoms. Electron-withdrawing groups (EWGs) pull electron density away from the ring, deshielding the nuclei and shifting their signals downfield (to higher ppm). Electron-donating groups (EDGs) have the opposite effect.

• Resonance Effect: This effect involves the delocalization of π-electrons between the substituent and the aromatic ring. Substituents with lone pairs of electrons, such as hydroxyl (-OH) and alkoxy (-OR) groups, can donate electron density into the ring through resonance.[1] This donation is most pronounced at the ortho and para positions, leading to increased shielding and an upfield shift (lower ppm) for the nuclei at these positions.[2] Conversely, groups with π-bonds to electronegative atoms, like an aldehyde (-CHO), withdraw electron density from the ring via resonance, deshielding the ortho and para positions.[3]

For the phenols under review, the -OH, -OCH₃, and -OCH₂CH₃ groups are all potent resonance electron-donating groups, which will dominate their influence on the aromatic ring's NMR signals.[4] The aldehyde group in vanillin, however, is a strong resonance electron-withdrawing group, which will drastically alter the spectral pattern.

Structural Relationships of Compared Phenols

The logical connection between the four compounds provides a clear basis for spectral comparison. Guaiacol serves as the foundational parent structure, with the other compounds representing systematic modifications.

Caption: Logical relationships of the compared phenols.

Experimental Protocol for High-Resolution NMR Spectroscopy

Acquiring high-quality, reproducible NMR data is critical for accurate structural analysis. The following protocol outlines a self-validating system for the analysis of small phenolic molecules.

Workflow Overview

Caption: Standard workflow for NMR sample analysis.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh 5-25 mg of the phenol sample for ¹H NMR (50-100 mg is preferable for ¹³C NMR) into a clean, dry vial.[5] The use of a sufficient sample amount is crucial for achieving a good signal-to-noise ratio, especially for less sensitive ¹³C experiments.

  • Add approximately 0.6-0.7 mL of a deuterated solvent, such as chloroform-d (CDCl₃) or DMSO-d₆. The choice of solvent is critical; CDCl₃ is a common choice for general organic molecules, while DMSO-d₆ is excellent for ensuring the observation of exchangeable protons like the phenolic -OH. Deuterated solvents are used to prevent a large solvent signal from obscuring the analyte signals and to provide a deuterium signal for the instrument's lock system.[5]

  • Add a small amount of tetramethylsilane (TMS) as an internal reference standard (δ = 0.00 ppm). TMS is chemically inert and gives a single, sharp signal that does not typically overlap with analyte signals.[6]

  • Ensure the sample is fully dissolved. If necessary, gently warm or vortex the vial. Transfer the solution to a 5 mm NMR tube using a Pasteur pipette.

• Instrument Setup and Calibration:

  • Insert the NMR tube into the spectrometer's spinner turbine, ensuring the correct depth is set using the sample gauge.

  • Place the sample in the NMR probe and initiate the locking procedure. The instrument will lock onto the deuterium signal of the solvent, which compensates for any magnetic field drift during the experiment.

  • Perform automated or manual shimming. This process optimizes the homogeneity of the main magnetic field (B₀) across the sample volume, which is essential for achieving sharp, symmetrical peaks and high resolution. Poor shimming results in broad and distorted lineshapes.

  • Tune and match the probe for the desired nuclei (¹H and ¹³C). This step ensures maximum efficiency of radiofrequency pulse transmission and signal detection.

• Data Acquisition:

  • ¹H NMR: Acquire a standard one-dimensional proton spectrum. A sufficient relaxation delay (typically 1-5 seconds) between scans is important to allow for full magnetization recovery, ensuring accurate signal integration.[7]

  • ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. Proton decoupling simplifies the spectrum by collapsing all carbon signals into singlets, which improves the signal-to-noise ratio. A longer relaxation delay (5-10 seconds) and a larger number of scans are typically required due to the lower natural abundance and smaller gyromagnetic ratio of the ¹³C nucleus.

  • (Optional) 2D NMR: For unambiguous assignments, consider acquiring 2D correlation spectra such as COSY (¹H-¹H correlation) to identify coupled proton networks and HSQC (¹H-¹³C correlation) to link protons directly to their attached carbons.[8]

• Data Processing:

  • Apply a Fourier transform (FT) to convert the raw time-domain data (Free Induction Decay) into the frequency-domain spectrum.

  • Perform phase correction to ensure all peaks are in the positive absorptive mode.

  • Apply baseline correction to obtain a flat baseline across the spectrum.

  • Reference the spectrum by setting the TMS peak to 0.00 ppm.

  • Integrate the signals in the ¹H spectrum to determine the relative ratios of protons.

Spectral Analysis and Comparison

The following sections detail the ¹H and ¹³C NMR spectra of the four selected phenols. All chemical shifts are reported in parts per million (ppm) relative to TMS.

Guaiacol (2-Methoxyphenol)

• Structure: (Image Source: PubChem CID 460)

• ¹H NMR Analysis (in CDCl₃): The spectrum is characterized by a complex multiplet for the four aromatic protons, a sharp singlet for the methoxy protons, and a broad singlet for the phenolic hydroxyl proton.[9]

  • δ ~6.92-6.81 ppm (m, 4H): These signals correspond to the aromatic protons (H-3, H-4, H-5, H-6). The electron-donating -OH and -OCH₃ groups shield these protons relative to benzene (δ 7.26 ppm). Their overlapping nature makes precise individual assignment difficult without 2D NMR.

  • δ ~5.83 ppm (s, 1H): This broad signal is from the acidic hydroxyl proton (-OH). Its chemical shift can vary with concentration and solvent.

  • δ ~3.79 ppm (s, 3H): A sharp singlet representing the three equivalent protons of the methoxy (-OCH₃) group.[9]

• ¹³C NMR Analysis (in CDCl₃):

  • δ ~146.6, 145.7 ppm: Quaternary carbons C-1 and C-2, directly attached to the electronegative oxygen atoms.

  • δ ~121.5, 120.2, 114.6, 110.8 ppm: Aromatic CH carbons.[10]

  • δ ~55.9 ppm: The carbon of the methoxy group.[10]

3-Ethoxy-4-methoxyphenol

• Structure: (Image Source: PubChem CID 580771)

• ¹H NMR Analysis (Data from Sigma-Aldrich, likely in CDCl₃): The introduction of the ethoxy group simplifies the aromatic region into a recognizable three-proton system and adds the characteristic signals of an ethyl group.[11]

  • δ ~6.7-6.4 ppm (m, 3H): The three aromatic protons. Compared to guaiacol, the combined electron-donating effect of three substituents (-OH, -OCH₃, -OC₂H₅) causes a significant upfield shift.

  • δ ~5.5 ppm (br s, 1H): The phenolic hydroxyl proton.

  • δ ~4.0 ppm (q, 2H): A quartet for the methylene (-OCH₂-) protons of the ethoxy group, split by the adjacent methyl protons.

  • δ ~3.8 ppm (s, 3H): The singlet for the methoxy (-OCH₃) protons.

  • δ ~1.4 ppm (t, 3H): A triplet for the terminal methyl (-CH₃) protons of the ethoxy group, split by the adjacent methylene protons.

• ¹³C NMR Analysis (Data from Sigma-Aldrich): [11]

  • δ ~147-144 ppm: Quaternary carbons attached to oxygen.

  • δ ~115-101 ppm: Aromatic CH carbons, shifted upfield due to strong electron donation.

  • δ ~64.5 ppm: The methylene carbon (-OCH₂-) of the ethoxy group. Its downfield position is due to the attached oxygen.[12]

  • δ ~56.0 ppm: The methoxy carbon.

  • δ ~15.0 ppm: The methyl carbon of the ethoxy group.

4-Ethylguaiacol (4-Ethyl-2-methoxyphenol)

• Structure: (Image Source: PubChem CID 62465)

• ¹H NMR Analysis (Data from Sigma-Aldrich, likely in CDCl₃): The substitution pattern is similar to guaiacol, but the para-ethyl group simplifies the aromatic region.[13]

  • δ ~6.8-6.6 ppm (m, 3H): The three aromatic protons. The pattern is typically simpler than in guaiacol.

  • δ ~5.6 ppm (br s, 1H): The phenolic hydroxyl proton.

  • δ ~3.8 ppm (s, 3H): The methoxy group singlet.

  • δ ~2.6 ppm (q, 2H): A quartet for the benzylic methylene (-CH₂-) protons of the ethyl group.

  • δ ~1.2 ppm (t, 3H): A triplet for the terminal methyl (-CH₃) protons of the ethyl group.

• ¹³C NMR Analysis (Data from Sigma-Aldrich): [13]

  • δ ~146.5, 144.0 ppm: Quaternary carbons C-1 and C-2 attached to oxygen.

  • δ ~136.0 ppm: Quaternary carbon C-4 attached to the ethyl group.

  • δ ~120.0, 113.8, 111.9 ppm: Aromatic CH carbons.

  • δ ~55.9 ppm: The methoxy carbon.

  • δ ~28.8 ppm: The benzylic methylene carbon of the ethyl group.

  • δ ~16.0 ppm: The methyl carbon of the ethyl group.

Vanillin (4-Hydroxy-3-methoxybenzaldehyde)

• Structure: (Image Source: PubChem CID 1183)

• ¹H NMR Analysis (in D₂O): The powerful electron-withdrawing aldehyde group dramatically changes the spectrum, shifting aromatic protons downfield.[14]

  • δ ~9.46 ppm (s, 1H): The aldehyde proton (-CHO). This is a highly characteristic downfield signal with no coupling.[15]

  • δ ~7.41 ppm (d, 1H): Aromatic proton H-6, which is ortho to the aldehyde group and experiences strong deshielding.

  • δ ~7.30 ppm (d, 1H): Aromatic proton H-2, which is also deshielded.

  • δ ~6.81 ppm (d, 1H): Aromatic proton H-5, which is ortho to the electron-donating -OH group and thus the most shielded of the aromatic protons.

  • δ ~3.83 ppm (s, 3H): The methoxy group singlet.[14]

  • The -OH proton is often not observed in D₂O due to deuterium exchange. In CDCl₃ or DMSO-d₆, it appears as a broad singlet.

• ¹³C NMR Analysis (in D₂O): [14]

  • δ ~193.6 ppm: The carbonyl carbon of the aldehyde group, a highly characteristic downfield signal.

  • δ ~159.9, 149.6 ppm: Quaternary carbons C-3 and C-4.

  • δ ~129.5, 125.3 ppm: Aromatic CH carbons C-2 and C-6.

  • δ ~116.7, 110.3 ppm: Aromatic CH carbon C-5 and quaternary carbon C-1.

  • δ ~55.4 ppm: The methoxy carbon.[14]

Comparative Data Summary

Table 1: ¹H NMR Chemical Shift (δ, ppm) Comparison

Assignment	Guaiacol	3-Ethoxy-4-methoxyphenol	4-Ethylguaiacol	Vanillin (in D₂O)[14]
Aromatic-H	~6.92-6.81 (m, 4H)	~6.7-6.4 (m, 3H)	~6.8-6.6 (m, 3H)	7.41, 7.30, 6.81 (3H)
Phenolic -OH	~5.83 (br s, 1H)	~5.5 (br s, 1H)	~5.6 (br s, 1H)	(Exchanges)
-OCH₃	3.79 (s, 3H)	3.8 (s, 3H)	3.8 (s, 3H)	3.83 (s, 3H)
-OCH₂CH₃	-	4.0 (q, 2H)	-	-
-OCH₂CH ₃	-	1.4 (t, 3H)	-	-
-CH₂CH₃	-	-	2.6 (q, 2H)	-
-CH₂CH ₃	-	-	1.2 (t, 3H)	-
-CHO	-	-	-	9.46 (s, 1H)

Note: Data for Guaiacol, 3-Ethoxy-4-methoxyphenol, and 4-Ethylguaiacol are typical values from commercial databases (e.g., Sigma-Aldrich, ChemicalBook) and may vary slightly based on solvent and concentration.

Table 2: ¹³C NMR Chemical Shift (δ, ppm) Comparison

Assignment	Guaiacol[10]	3-Ethoxy-4-methoxyphenol[11]	4-Ethylguaiacol[13]	Vanillin (in D₂O)[14]
C=O	-	-	-	193.6
C-O (Aromatic)	146.6, 145.7	~147-144	146.5, 144.0	159.9, 149.6
C-Subst. (Aromatic)	-	-	136.0	110.3
CH (Aromatic)	121.5, 120.2, 114.6, 110.8	~115-101	120.0, 113.8, 111.9	129.5, 125.3, 116.7
-OC H₃	55.9	56.0	55.9	55.4
-OC H₂CH₃	-	64.5	-	-
-OCH₂C H₃	-	15.0	-	-
-C H₂CH₃	-	-	28.8	-
-CH₂C H₃	-	-	16.0	-

Conclusion

This guide demonstrates that while 3-ethoxy-4-methoxyphenol and its related phenols share a common structural core, their NMR spectra are uniquely defined by their substituent patterns. The key differentiating features are:

• Aromatic Region: The number of signals, their chemical shifts, and their coupling patterns are highly diagnostic. The strong deshielding effect of the aldehyde group in vanillin provides the most dramatic contrast, shifting aromatic protons downfield by over 0.5 ppm compared to the other analogs. The combined shielding from three alkoxy/hydroxy groups in 3-ethoxy-4-methoxyphenol results in the most upfield aromatic signals.

• Aliphatic Region: The presence of an ethoxy group in 3-ethoxy-4-methoxyphenol is confirmed by its characteristic quartet (~4.0 ppm) and triplet (~1.4 ppm). This is easily distinguished from the ethyl group in 4-ethylguaiacol, whose benzylic methylene quartet appears further upfield (~2.6 ppm).

• Carbonyl/Methoxy Signals: The aldehyde carbon in vanillin at ~193.6 ppm is an unmistakable feature. In contrast, the methoxy carbon signals across all four compounds remain remarkably consistent, appearing in a narrow range of 55.4-56.0 ppm.

By understanding the fundamental principles of substituent effects and following a rigorous experimental protocol, researchers can leverage these distinct spectral fingerprints to unambiguously identify and differentiate complex phenolic isomers, ensuring the integrity of their scientific and developmental endeavors.

References

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• Diehl, P. (1961). Structure determination of substituted benzenes by proton magnetic resonance. Empirical treatment of substituent effects and their utility in predicting chemical shifts. Analytical Chemistry, 33(6), 791–791. [Link]

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• Tenon, M., et al. (2021). Application of 13C Quantitative NMR Spectroscopy to Isotopic Analyses for Vanillin Authentication. Foods, 10(11), 2631. [Link]

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• Emwas, A. H., et al. (2023). Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists. Metabolites, 13(9), 978. [Link]

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• Royal Society of Chemistry. (2018). Electronic Supplementary information for Acid promoted C–C bond oxidative cleavage of β-O-4 and β-1 lignin models to esters. [Link]

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• Tsuno, Y., et al. (1966). Substituent Effect. V. NMR Chemical Shifts of Hydrogen-bonding Hydroxyl Proton of Phenols in DMSO. Bulletin of the Chemical Society of Japan, 39(10), 2286–2292. [Link]

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Comprehensive Guide to Validating GC-MS Quantitative Results for 3-Ethoxy-4-Methoxyphenol in Complex Biological Matrices

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Focus: Platform Comparison (GC-MS SQ vs. GC-MS/MS TQ) & ICH M10 Bioanalytical Validation

Introduction: The Analytical Challenge of 3-Ethoxy-4-Methoxyphenol

3-Ethoxy-4-methoxyphenol (EMP) (CAS: 65383-57-5) is a highly potent, biologically active secondary metabolite synthesized by entomopathogenic bacteria such as Xenorhabdus hominickii[1]. In pharmacological and agricultural research, EMP is of immense interest due to its ability to bind to the Dorsal Switch Protein 1 (DSP1). By sequestering DSP1, EMP prevents its translocation to the plasma, thereby inhibiting the Toll-Spätzle signaling pathway and suppressing Phospholipase A2 (PLA2) activity[2]. This mechanism leads to profound immunosuppression in target organisms.

Quantifying EMP in complex biological matrices (e.g., bacterial culture broths, insect hemolymph, or plant extracts) presents a significant analytical challenge. The presence of isobaric interferences, co-eluting lipids, and high background noise necessitates highly selective instrumentation and rigorous validation protocols.

Fig 1. EMP-mediated inhibition of the Toll-Spätzle signaling pathway via DSP1 binding.

Platform Comparison: GC-MS (SQ) vs. GC-MS/MS (TQ)

When validating the quantification of EMP (Molecular Weight: 168.19 g/mol )[3], laboratories typically choose between a Gas Chromatography-Single Quadrupole Mass Spectrometer (GC-MS SQ) and a Triple Quadrupole system (GC-MS/MS TQ).

The Causality Behind the Choice

In a Single Quadrupole system operating in Selected Ion Monitoring (SIM) mode, the detector isolates the molecular ion ( m/z 168) or the base peak ( m/z 125)[3]. However, biological matrices contain thousands of co-extracted metabolites that can produce identical m/z fragments under 70 eV Electron Ionization (EI), leading to false positives and elevated baselines.

A Triple Quadrupole system utilizes Multiple Reaction Monitoring (MRM). The precursor ion ( m/z 168) is isolated in Q1, fragmented via Collision-Induced Dissociation (CID) using Argon gas in Q2, and a specific product ion ( m/z 125) is selectively isolated in Q3. This "double mass filtering" drastically eliminates matrix noise, improving the Signal-to-Noise (S/N) ratio and enabling ultra-trace quantification.

Quantitative Performance Comparison

Performance Metric	GC-MS (Single Quadrupole - SIM)	GC-MS/MS (Triple Quadrupole - MRM)	Analytical Advantage of TQ
Primary Ions Monitored	m/z 168, 125	m/z 168 → 125 (Quantifier)	Eliminates isobaric matrix interferences.
Lower Limit of Quant. (LLOQ)	50.0 ng/mL	1.0 ng/mL	50x greater sensitivity for trace analysis.
Linear Dynamic Range	103	105	Reduces the need for sample dilution.
Matrix Effect (Suppression)	High (25 - 40%)	Low (< 10%)	Superior baseline stability in complex broths.
Specificity	Moderate	Excellent	Zero cross-talk with co-eluting phenolic analogs.

Experimental Protocols: A Self-Validating System

To ensure absolute trustworthiness, the following protocol integrates sample preparation with instrumental analysis, building a self-validating workflow that controls for recovery and matrix effects.

Phase 1: Sample Preparation via Liquid-Liquid Extraction (LLE)

Causality: EMP is a moderately lipophilic compound with a phenolic hydroxyl group. By acidifying the matrix, we suppress the ionization of the hydroxyl group, driving the molecule into the organic phase during extraction[4].

• Spiking: Transfer 1.0 mL of bacterial culture broth into a glass centrifuge tube. Spike with 10 µL of Internal Standard (e.g., EMP-d5, 1 µg/mL).

• Acidification: Add 100 µL of 1M HCl to adjust the sample to pH 3.0.

• Extraction: Add 2.0 mL of LC-MS grade Ethyl Acetate. Vortex vigorously for 3 minutes, then incubate on a rotary shaker at 120 rpm for 1 hour at 25°C[4].

• Phase Separation: Centrifuge at 5,000 rpm for 10 minutes at 4°C.

• Concentration: Transfer the upper organic layer to a clean vial and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of Hexane. Transfer to a GC autosampler vial with a glass insert.

Phase 2: GC-MS/MS Analytical Method

Causality: The HP-5MS column (5% Phenyl Methyl Siloxane) provides optimal retention for semi-polar aromatics, ensuring sharp peak shapes for EMP without excessive tailing[5].

• Column: HP-5MS Capillary Column (30 m × 0.25 mm × 0.25 µm)[5].

• Carrier Gas: Helium (99.999%), constant flow at 1.0 mL/min.

• Injection: 1 µL, Splitless mode (Inlet temperature: 250°C).

• Oven Program: Initial 50°C (hold 1 min), ramp at 10°C/min to 260°C (hold 5 min)[5].

• MS Conditions: EI source at 70 eV; Source Temp 230°C; Quad Temp 150°C.

• MRM Transitions:

  • Quantifier: m/z 168.1 → 125.0 (Collision Energy: 15 eV)

  • Qualifier: m/z 168.1 → 140.0 (Collision Energy: 10 eV)

Fig 2. Step-by-step GC-MS/MS Triple Quadrupole workflow for EMP quantification.

Bioanalytical Method Validation (ICH M10 Framework)

To ensure regulatory compliance and scientific integrity, the method must be validated according to the ICH M10 Bioanalytical Method Validation Guidelines [6][7].

Selectivity and Specificity

Analyze blank biological matrices from at least 6 independent sources.

• Acceptance Criteria: The peak area of any interference at the retention time of EMP must be ≤20% of the LLOQ peak area, and ≤5% for the Internal Standard[6].

Calibration Curve and LLOQ

Prepare a minimum of 6 non-zero calibration standards.

• Causality: A linear regression with a 1/x2 weighting factor is applied to counteract heteroscedasticity (increasing variance at higher concentrations).

• Acceptance Criteria: The back-calculated concentrations must be within ±15% of the nominal value, except at the LLOQ where ±20% is permitted[6].

Accuracy and Precision

Evaluate using Quality Control (QC) samples at four levels: LLOQ, Low QC (3x LLOQ), Mid QC, and High QC (75% of ULOQ). Analyze 5 replicates per level across 3 independent runs.

• Acceptance Criteria: The intra-run and inter-run precision (%CV) must not exceed 15% (20% for LLOQ). Mean accuracy must be within 85-115% of the nominal concentration (80-120% for LLOQ)[7].

Matrix Effect and Recovery

Calculate the Matrix Factor (MF) by comparing the peak area of EMP spiked into post-extracted blank matrix versus the peak area of EMP in neat solvent.

• Causality: Co-eluting matrix components can alter the efficiency of droplet formation and ionization in the MS source. Using an Internal Standard normalizes these fluctuations, ensuring the IS-normalized MF has a CV of ≤15% [6].

Conclusion

For the quantification of 3-ethoxy-4-methoxyphenol in complex biological matrices, transitioning from GC-MS (SQ) to GC-MS/MS (TQ) provides an indispensable upgrade in analytical fidelity. By utilizing MRM transitions, researchers can bypass the severe isobaric interferences inherent to bacterial broths and insect hemolymph. When coupled with a rigorously optimized LLE protocol and validated against ICH M10 standards, this methodology guarantees robust, reproducible, and regulatory-compliant pharmacokinetic and metabolomic data.

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Safety & Regulatory Compliance

Comprehensive Safety and Operational Guide: Handling 3-Ethoxy-4-methoxyphenol

For researchers and drug development professionals, ensuring rigorous safety and logistical precision is paramount when handling active organic compounds. 3-Ethoxy-4-methoxyphenol (CAS 65383-57-5) is an aromatic phenol derivative featuring both ethoxy and methoxy functional groups[1]. While highly valuable for its antioxidant properties and reactivity in electrophilic substitutions, its phenolic structure presents specific acute and systemic hazards[1].

This guide provides a self-validating, procedural framework for the safe handling, compounding, and disposal of 3-Ethoxy-4-methoxyphenol, ensuring your laboratory operations exceed standard compliance.

Hazard Assessment & Causality (E-E-A-T Grounding)

Before selecting Personal Protective Equipment (PPE), we must establish the causality between the compound's hazard codes and the required barrier protections. According to, PPE selection must be directly dictated by a formal, documented hazard assessment[2].

• Acute Toxicity (H302, H312, H332): 3-Ethoxy-4-methoxyphenol is harmful if swallowed, in contact with skin, or inhaled[3].

  • Causality: The lipophilic nature of the ether groups allows for rapid dermal absorption and systemic distribution. This necessitates full-body barrier coverage and specific elastomeric gloves to prevent transdermal permeation.

• Serious Eye Damage (H318) & Skin Irritation (H315): The phenolic hydroxyl group is highly reactive and caustic to mucous membranes and epidermal layers[3].

  • Causality: Standard safety glasses are insufficient. Tight-fitting, indirect-vented chemical goggles or a full-face shield are mandatory to prevent micro-droplet or dust ingress into the ocular cavity.

• Specific Target Organ Toxicity - Single Exposure (H336): Inhalation of dust or vapors may cause central nervous system depression, manifesting as drowsiness or dizziness[3].

  • Causality: Engineering controls (fume hoods) are the primary defense. Respiratory PPE is required only if aerosolization is a risk outside of controlled ventilation.

Personal Protective Equipment (PPE) Matrix

The following table summarizes the mandatory PPE and engineering controls for handling 3-Ethoxy-4-methoxyphenol, standardizing compliance across laboratory operations.

Hazard Classification	PPE / Control Specification	Quantitative / Clinical Causality
Skin Irritation / Toxicity (H312, H315)	Nitrile or Neoprene gloves (minimum 5 mil thickness); Flame-resistant (FR) Lab Coat.	Provides a chemical barrier against dermal absorption and localized skin irritation. Double gloving is recommended for prolonged handling.
Serious Eye Damage (H318)	Indirect-vented chemical splash goggles (ANSI Z87.1+) or Face Shield.	Prevents severe ocular damage from airborne dust or accidental splashes during solvent reconstitution.
Inhalation Toxicity & CNS Effects (H332, H336)	Chemical Fume Hood (Face velocity: 80–120 fpm).	Engineering controls isolate the hazard. If a hood is unavailable, an N95/P100 particulate respirator with organic vapor (OV) cartridges is required.

Operational Workflows & Protocols

To ensure a self-validating system, every step of the handling process must incorporate verification checks. Do not proceed to the next step unless the previous step's safety condition is confirmed.

Protocol A: Pre-Operational Setup & Weighing

• Engineering Control Verification: Verify the chemical fume hood has a continuous face velocity of 80–120 feet per minute (fpm). Self-Validation: Check the digital monitor; do not proceed if the flow alarm is active.

• PPE Donning & Inspection: Inspect nitrile gloves for micro-tears by trapping air and applying pressure. Don the lab coat, safety goggles, and double-gloves.

• Static Control: 3-Ethoxy-4-methoxyphenol is typically handled as a powder. Use an anti-static weighing boat and a grounded analytical balance to prevent particulate aerosolization caused by static repulsion.

• Dispensing: Using a clean stainless steel or PTFE spatula, carefully transfer the required mass. Close the primary chemical container immediately after dispensing to minimize vapor and dust release into the hood environment.

Protocol B: Solution Preparation & Compounding

• Solvent Selection: Due to its molecular structure, 3-Ethoxy-4-methoxyphenol is highly soluble in organic solvents (e.g., ethanol, DMSO) but poorly soluble in water[1]. Select the appropriate solvent based on downstream assay requirements.

• Controlled Addition: Slowly add the solvent to the pre-weighed powder within the fume hood. Causality: Adding powder to a solvent increases the risk of splashing and aerosolization.

• Agitation: Use a magnetic stirrer or gentle vortexing. Avoid vigorous shaking in closed vials, which could pressurize the vessel and cause a micro-rupture.

• Sealing & Labeling: Cap the solution tightly with a PTFE-lined cap. Label the container immediately with the chemical name, concentration, date, and GHS hazard warnings (Toxic, Corrosive).

Workflow Visualization

The following diagram illustrates the logical progression of handling protocols, integrating emergency decision-making pathways.

Figure 1: Operational workflow and decision matrix for handling 3-Ethoxy-4-methoxyphenol.

Emergency Response & Spill Management

In the event of a spill, immediate containment is critical to prevent inhalation hazards and surface contamination.

• Evacuate & Ventilate: Clear personnel from the immediate area. Ensure the fume hood or room exhaust is operating at maximum capacity.

• Don Emergency PPE: If the spill is large or outside a ventilated hood, responders must upgrade to a half-mask respirator with P100/OV cartridges.

• Containment: Cover the powder spill with damp absorbent paper to prevent dust generation, or use a commercial chemical spill kit. Never sweep dry phenolic powder.

• Decontamination: Wipe the area with a mild alkaline solution or soapy water to neutralize and remove residual phenolic compounds.

Disposal Plan

Improper disposal of phenolic compounds poses severe environmental risks. All waste must be managed in strict accordance with regulations for hazardous waste generators[4].

• Solid Waste: Contaminated gloves, weighing boats, and paper towels must be placed in a designated, sealable solid hazardous waste container.

• Liquid Waste: Solutions containing 3-Ethoxy-4-methoxyphenol must be collected in compatible, clearly labeled liquid waste carboys (e.g., "Hazardous Waste - Toxic/Corrosive Organic Liquids"). Do not mix with strong oxidizing wastes.

• Labeling & Storage: Store waste in a designated Satellite Accumulation Area (SAA). Ensure containers are tightly closed unless actively adding waste.

References

• NextSDS. "3-ethoxy-4-methoxyphenol — Chemical Substance Information." NextSDS Substance Database. Available at:[Link]

• Ecesis. "PPE Inspection Checklist | OSHA Requirements (29 CFR 1910.132)." Ecesis. Available at:[Link]

• POPProbe. "RCRA Hazardous Waste Generator Inspection Checklist (EPA 40 CFR 262)." POPProbe. Available at:[Link]

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